Cas no 1806643-20-8 (4-(3-Bromopropanoyl)-3-methylbenzonitrile)

• Product Name: 4-(3-Bromopropanoyl)-3-methylbenzonitrile
• CAS No: 1806643-20-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5004500
• Update Time: 2025-10-28

4-(3-Bromopropanoyl)-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-3-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-8-6-9(7-13)2-3-10(8)11(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： WXHVSRDAISLVLI-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C#N)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 4-(3-Bromopropanoyl)-3-methylbenzonitrile

Recent Advances in the Study of 4-(3-Bromopropanoyl)-3-methylbenzonitrile (CAS: 1806643-20-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Bromopropanoyl)-3-methylbenzonitrile (CAS: 1806643-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopropanoyl and benzonitrile functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and targeted therapy development. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4-(3-Bromopropanoyl)-3-methylbenzonitrile is its role as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in constructing pharmacophores for kinase inhibitors, which are critical in the treatment of cancers and other proliferative diseases. The bromopropanoyl moiety, in particular, has been leveraged for its reactivity in nucleophilic substitution reactions, enabling the introduction of diverse functional groups that enhance the compound's biological activity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a precursor for developing novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted that modifications to the benzonitrile group could significantly improve the compound's binding affinity to EGFR mutants, which are often resistant to conventional therapies. These findings underscore the importance of 4-(3-Bromopropanoyl)-3-methylbenzonitrile as a scaffold for designing next-generation targeted therapies.

Another noteworthy application of this compound is in the field of chemical proteomics, where it has been used as a probe to study protein-ligand interactions. By incorporating a photoaffinity label, researchers have been able to capture transient interactions between the compound and its target proteins, providing valuable insights into the mechanisms of action and potential off-target effects. This approach has been instrumental in identifying new drug targets and optimizing lead compounds for clinical development.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(3-Bromopropanoyl)-3-methylbenzonitrile. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and sustainable routes for its production. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided a deeper understanding of the compound's pharmacodynamic properties, facilitating the design of analogs with improved efficacy and safety profiles.

In conclusion, 4-(3-Bromopropanoyl)-3-methylbenzonitrile (CAS: 1806643-20-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery continue to drive innovation in the field. Future research is expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on human health.